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Compound of Interest

Compound Name: 4-Methyl-2-vinylpyridine

Cat. No.: B081776

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-2-vinylpyridine (CAS
13959-34-7), a pyridine derivative with applications in polymer chemistry and as a synthetic
intermediate. This document details its physicochemical properties, synthesis, and
characterization, presenting data in a clear and accessible format for scientific and research
applications.

Core Characterization of 4-Methyl-2-vinylpyridine

4-Methyl-2-vinylpyridine, also known as 2-ethenyl-4-methylpyridine, is a chemical compound
with the molecular formula CsHsN.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-2-vinylpyridine is presented in
the table below. This data is essential for its handling, application in synthesis, and for

analytical method development.
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Property Value Reference
CAS Number 13959-34-7

Molecular Formula CsHoN

Molecular Weight 119.16 g/mol

Not explicitly stated, but

related vinylpyridines are
Appearance [1]
colorless to yellow or brown

liquids.
Boiling Point Data not available
Density Data not available
Solubility Soluble in organic solvents. [1]

Synthesis of 4-Methyl-2-vinylpyridine

The primary synthetic route to 4-Methyl-2-vinylpyridine involves the condensation of 4-
methylpyridine (y-picoline) with formaldehyde, followed by dehydration. While a detailed, peer-
reviewed experimental protocol for this specific molecule is not readily available in the
searched literature, a general procedure can be inferred from patents describing the production
of vinylpyridines.

Experimental Protocol: General Synthesis of
Vinylpyridines

This protocol is a generalized procedure based on the synthesis of related vinylpyridine
compounds and should be adapted and optimized for the specific synthesis of 4-Methyl-2-
vinylpyridine.

Materials:
» 4-Methylpyridine (y-picoline)

o Paraformaldehyde
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Dehydration catalyst (e.g., strong acid)

Inhibitor (e.g., p-tert-Butylcatechol) to prevent polymerization

Organic solvent (e.g., toluene)

Sodium hydroxide solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

o Condensation: In a reaction vessel equipped with a stirrer, thermometer, and condenser,
charge 4-methylpyridine and paraformaldehyde. The molar ratio of 4-methylpyridine to
formaldehyde is a critical parameter and should be optimized.

e The reaction is typically carried out at elevated temperatures, for instance, between 105 to
110 °C, for an extended period (e.g., 45-70 hours)[2].

» Dehydration: The intermediate hydroxyethylpyridine is then dehydrated. This can be
achieved in the presence of a strong acid catalyst at a higher temperature.

e Work-up and Purification:

o After cooling, the reaction mixture is neutralized with a base, such as sodium hydroxide
solution.

o The organic layer is separated, and the agueous layer is extracted with a suitable organic
solvent.

o The combined organic layers are washed with brine and dried over an anhydrous drying
agent like magnesium sulfate or sodium sulfate.

o The solvent is removed under reduced pressure.

o The crude product is then purified by vacuum distillation to yield 4-Methyl-2-
vinylpyridine.
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Logical Workflow for Synthesis and Purification:
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Caption: Synthetic and purification workflow for 4-Methyl-2-vinylpyridine.

Analytical Characterization

A comprehensive characterization of 4-Methyl-2-vinylpyridine is crucial to confirm its identity
and purity. The following are the expected analytical data based on the characterization of
structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl,
vinyl, and pyridine ring protons. The chemical shifts (&) will be influenced by the positions of the
substituents on the pyridine ring.

13C NMR: The carbon NMR spectrum will provide information on the number and types of
carbon atoms in the molecule. The chemical shifts for the carbons in the pyridine ring, the vinyl
group, and the methyl group will be distinct.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation
pattern can provide additional structural information. For 4-Methyl-2-vinylpyridine, the
molecular ion peak (M*) is expected at m/z 119.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum will show characteristic absorption bands for the functional groups present
in the molecule. Key expected vibrational modes include:

e C-H stretching vibrations of the aromatic ring and vinyl group.
e C=C and C=N stretching vibrations of the pyridine ring and vinyl group.[3]
e C-H bending vibrations.

Experimental Workflow for Characterization:
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Caption: Workflow for the analytical characterization of 4-Methyl-2-vinylpyridine.

Biological Activity

The direct biological activity of 4-Methyl-2-vinylpyridine is not well-documented in the
available literature. However, polymers derived from the related compound 4-vinylpyridine have
shown antimicrobial properties. Quaternized polymers of 4-vinylpyridine have demonstrated
antibacterial activity against bacteria such as Staphylococcus aureus.[4] Additionally, an iron
(111) complex with 4-vinyl pyridine has been reported to exhibit some antitumor activity against
HCT-116 cells. It is plausible that 4-Methyl-2-vinylpyridine could serve as a monomer for
polymers with potential biological activities. Further research is needed to investigate the
specific biological effects of 4-Methyl-2-vinylpyridine and its derivatives.

Safety Information

Based on the Safety Data Sheet (SDS) for 4-Methyl-2-vinylpyridine, the compound should be
handled with care. Standard laboratory safety protocols, including the use of personal
protective equipment (gloves, safety glasses), should be followed. It is advised to work in a

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b081776?utm_src=pdf-body-img
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://people.clarkson.edu/~skrishna/PMSE_2004.pdf
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

well-ventilated area. For detailed safety information, refer to the specific Safety Data Sheet
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

